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Compound of Interest

Methyl 3-(methylamino)-4-
Compound Name: _
nitrobenzoate

Cat. No.: B1369292

An In-depth Technical Guide to Methyl 3-(methylamino)-4-nitrobenzoate

This technical guide provides a comprehensive overview of Methyl 3-(methylamino)-4-
nitrobenzoate, a compound of interest in various chemical and pharmaceutical research fields.
The document details its physicochemical properties, synthesis protocols, and biological
activities, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties

Methyl 3-(methylamino)-4-nitrobenzoate is an organic compound with the molecular formula
CoH10N204 and a molecular weight of 210.19 g/mol [1]. Its structure, featuring a nitro group and
a methylamino group on the benzene ring, makes it a subject of interest for potential
applications in dye and pigment production, as well as in the development of new therapeutic
agents[1]. The methylamino group enhances its hydrogen-bonding capacity, which is a
valuable characteristic in drug design for targeting specific enzymes or receptors[1].

Comparative Physicochemical Data

The properties of Methyl 3-(methylamino)-4-nitrobenzoate are often compared with
structurally related compounds to understand the impact of substituent positioning and
functional groups on its chemical and biological characteristics. The following table summarizes
key quantitative data for the target compound and its analogs.
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Experimental Protocols
Synthesis of Methyl 3-(methylamino)-4-nitrobenzoate

The synthesis of Methyl 3-(methylamino)-4-nitrobenzoate typically proceeds through a two-
step process involving nitration followed by methylation[1]. A generalized protocol is outlined
below.

Step 1: Nitration of Methyl 3-aminobenzoate
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Preparation of the Nitrating Mixture: In a separate flask, carefully prepare a nitrating mixture
by combining concentrated nitric acid and concentrated sulfuric acid[6]. This process is
highly exothermic and should be performed in an ice bath to maintain a low temperature.

Reaction Setup: Dissolve methyl 3-aminobenzoate in a suitable solvent in a reaction flask
equipped with a stirrer and a thermometer. Cool the flask in an ice bath.

Nitration: Slowly add the chilled nitrating mixture to the solution of methyl 3-aminobenzoate
while vigorously stirring and maintaining the temperature below 6 °C[6].

Quenching and Isolation: After the addition is complete, allow the reaction to proceed at
room temperature for a specified time[6]. Pour the reaction mixture over crushed ice to
precipitate the product[6][7]. The solid product, primarily methyl 3-amino-4-nitrobenzoate, is
then collected by filtration.

Step 2: Methylation
Reaction Setup: Dissolve the product from Step 1 in an appropriate solvent.

Addition of Reagents: Add a methylating agent, such as methyl iodide, in the presence of a
base like potassium carbonate[1].

Reaction Conditions: Heat the mixture to reflux for several hours to ensure the completion of
the reaction.

Workup and Purification: After cooling, the reaction mixture is worked up by extraction and
washing. The crude product is then purified, typically by recrystallization, to yield pure
Methyl 3-(methylamino)-4-nitrobenzoate.
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Synthesis Workflow
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Click to download full resolution via product page
Synthesis of Methyl 3-(methylamino)-4-nitrobenzoate.

Biological Activity and Mechanism of Action

Methyl 3-(methylamino)-4-nitrobenzoate has shown potential as a cytotoxic agent in in-vitro
studies against various cancer cell lines, indicating its potential for development as an
anticancer drug[1]. The biological activity is largely attributed to its distinct structural features.

The proposed mechanism of action involves the following key interactions:

¢ Nitro Group: The nitro group can undergo enzymatic reduction within cells to form reactive
nitroso, hydroxylamino, and amino intermediates. These reactive species can interact with
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cellular macromolecules, such as DNA and proteins, leading to cellular damage and

apoptosis[1].

o Methylamino Group: This group can participate in hydrogen bonding and electrostatic
interactions with the active sites of enzymes or receptors, potentially inhibiting their function
and disrupting critical cellular pathways[1].

Compounds with similar structures have been shown to inhibit cancer cell migration and
invasion, suggesting that Methyl 3-(methylamino)-4-nitrobenzoate may possess similar

properties[1].

Proposed Mechanism of Action
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Proposed mechanism of action for Methyl 3-(methylamino)-4-nitrobenzoate.

Conclusion

Methyl 3-(methylamino)-4-nitrobenzoate is a versatile compound with established utility in
chemical synthesis and significant potential in drug discovery, particularly in oncology. The
functional groups present in its structure are key to its biological activity. Further research into
its mechanism of action and the development of optimized synthesis protocols will be crucial for
realizing its full therapeutic potential. The data and protocols presented in this guide serve as a
foundational resource for researchers engaged in the study and application of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1369292?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1369292
https://pubchem.ncbi.nlm.nih.gov/compound/214778-10-6
https://pubchem.ncbi.nlm.nih.gov/compound/214778-10-6
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0441656.htm
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d680293?context=bbe
https://www.benchchem.com/product/b119378
https://www.savemyexams.com/a-level/chemistry/ocr/17/revision-notes/1-development-of-practical-skills-in-chemistry/1-3-further-organic-and-inorganic-chemistry-practicals/1-3-3-preparation-of-methyl-3-nitrobenzoate/
https://usa50.southalabama.edu/colleges/artsandsci/chemistry/resources/handout-202l-methyl-3-nitrobenzoate-a.pdf
https://www.benchchem.com/product/b1369292#methyl-3-methylamino-4-nitrobenzoate-molecular-weight
https://www.benchchem.com/product/b1369292#methyl-3-methylamino-4-nitrobenzoate-molecular-weight
https://www.benchchem.com/product/b1369292#methyl-3-methylamino-4-nitrobenzoate-molecular-weight
https://www.benchchem.com/product/b1369292#methyl-3-methylamino-4-nitrobenzoate-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1369292?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

